5-Bromo-3-chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 5-bromo-3-chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C8H6BrClN2/c1-4-5(9)2-11-8-7(4)6(10)3-12-8/h2-3H,1H3,(H,11,12)
• InChI Key: LSMWCDNKVGLAMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CNC2=NC=C1Br)Cl
• Molecular Formula: C8H6BrClN2
• DSSTOX Substance ID: DTXSID701225127
• Molecular Weight: 245.50 g/mol
• CAS RN: 1190314-14-7

Description

5-Bromo-3-chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine is a research tool that belongs to the group of ligands. This compound has been shown to activate ion channels and receptor proteins, which leads to the opening of potassium channels.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C8H6BrClN2. The InChI code for this compound is 1S/C8H7BrN2/c1-5-6-2-3-10-8(6)11-4-7(5)9/h2-4H,1H3,(H,10,11).

Physical And Chemical Properties Analysis

The molecular weight of this compound is 245.5 g/mol. It is a solid at room temperature and should be stored in a dry environment between 2-8°C.

Safety and Hazards

This compound is classified under GHS07 and carries a warning signal. Hazard statements associated with it include H302, H315, H319, H332, and H335. Precautionary measures include P280, P305+P351+P338, and P310.

Future Directions

Research is ongoing to develop a class of 1H-pyrrolo[2,3-b]pyridine derivatives targeting FGFR with development prospects. Abnormal activation of FGFR signaling pathway plays an essential role in various types of tumors, making FGFR an attractive target for cancer therapy.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The compound obtained in Step 3 of Example 36 (323 mg) was dissolved in tetrahydrofuran (6 ml). N-Chlorosuccinimide (225 mg) was added and the mixture was stirred at room temperature for three days. Water was added to the reaction solution, followed by extraction with chloroform. The organic layer was dried over anhydrous sodium sulfate, and the solvent was evaporated to give the title compound (364 mg).